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Compound of Interest

Compound Name: Fasitibant Chloride

Cat. No.: B10788757 Get Quote

This document provides critical safety, handling, and disposal information for Fasitibant
Chloride, a bradykinin B2 receptor antagonist used in research and development. The

following procedures are designed to ensure the safety of laboratory personnel and compliance

with environmental regulations.

Physicochemical and Hazard Data
A summary of the key quantitative data for Fasitibant Chloride is presented below for quick

reference. This information is essential for risk assessment and the implementation of

appropriate safety measures.

Property Value Source

Molecular Formula C36H49Cl3N6O6S PubChem[1]

Molecular Weight 800.2 g/mol PubChem[1]

Hazard Statements H302, H315, H319, H335 Sigma-Aldrich SDS

Signal Word Warning Sigma-Aldrich SDS

GHS Pictograms Sigma-Aldrich SDS
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Fasitibant Chloride is classified as harmful if swallowed, causes skin irritation, causes serious

eye irritation, and may cause respiratory irritation. Adherence to the following personal

protective equipment (PPE) and handling guidelines is mandatory to minimize exposure risk.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat.

Handling Procedures:

Avoid breathing dust.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use only outdoors or in a well-ventilated area.

Spill and Emergency Procedures
In the event of a spill or exposure, immediate action is crucial.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Ingestion: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.
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Due to the lack of specific degradation data, the primary recommended disposal method for

Fasitibant Chloride is through a licensed professional waste disposal service. This ensures

the complete and compliant destruction of the chemical.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect waste Fasitibant Chloride, including any contaminated materials (e.g., weighing

paper, pipette tips), in a designated, properly labeled, and sealed waste container.

The container must be compatible with the chemical.

Labeling:

Clearly label the waste container with "Hazardous Waste," the chemical name "Fasitibant
Chloride," and the associated hazard pictograms.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area, away from incompatible materials.

Arranging for Disposal:

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

Provide the waste disposal company with the Safety Data Sheet (SDS) for Fasitibant
Chloride.

Documentation:

Maintain a record of the waste disposal, including the date, quantity, and the name of the

disposal company, in accordance with institutional and local regulations.
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All labware that has come into contact with Fasitibant Chloride must be thoroughly

decontaminated before reuse or disposal.

Initial Rinse:

Rinse the labware with a suitable solvent (e.g., ethanol or methanol) to remove the bulk of

the residual chemical. Collect the rinsate as hazardous waste.

Washing:

Wash the rinsed labware with a laboratory detergent and water.

Final Rinse:

Rinse the labware thoroughly with deionized water.

Logical Workflow for Fasitibant Chloride Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Fasitibant Chloride.
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Caption: Logical workflow for the safe disposal of Fasitibant Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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